Cas no 2138261-55-7 (3,5-dibromo-2-(3-oxomorpholin-4-yl)benzaldehyde)

• Product Name: 3,5-dibromo-2-(3-oxomorpholin-4-yl)benzaldehyde
• CAS No: 2138261-55-7
• MF: C₁₁H₉Br₂NO₃
• MW: 363.002061605453
• CID: 6411867
• PubChem ID: 165953647
• Update Time: 2025-06-08

3,5-dibromo-2-(3-oxomorpholin-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-2-(3-oxomorpholin-4-yl)benzaldehyde
• 2138261-55-7
• EN300-1086227

• Inchi： 1S/C11H9Br2NO3/c12-8-3-7(5-15)11(9(13)4-8)14-1-2-17-6-10(14)16/h3-5H,1-2,6H2
• InChI Key： DIEKETVKZYVWGA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C=O)=C1N1C(COCC1)=O)Br

Computed Properties

• Exact Mass: 362.89287g/mol
• Monoisotopic Mass: 360.89492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6Ų

Additional information on 3,5-dibromo-2-(3-oxomorpholin-4-yl)benzaldehyde

Research Briefing on 3,5-Dibromo-2-(3-oxomorpholin-4-yl)benzaldehyde (CAS: 2138261-55-7): Recent Advances and Applications

3,5-Dibromo-2-(3-oxomorpholin-4-yl)benzaldehyde (CAS: 2138261-55-7) is a synthetic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of novel bioactive molecules. Recent studies have highlighted its utility in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

The compound's structure, featuring a dibromobenzaldehyde core and a morpholinone moiety, offers a versatile scaffold for chemical modifications. Researchers have leveraged this scaffold to design and synthesize derivatives with enhanced pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3,5-dibromo-2-(3-oxomorpholin-4-yl)benzaldehyde serves as a key intermediate in the synthesis of potent and selective inhibitors of protein kinases, which play critical roles in cellular signaling pathways. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against specific kinase targets, underscoring its potential in targeted therapy development.

In addition to its role in kinase inhibitor development, recent research has explored the compound's applications in fragment-based drug discovery (FBDD). A 2024 preprint article on bioRxiv described the use of 3,5-dibromo-2-(3-oxomorpholin-4-yl)benzaldehyde as a fragment ligand in crystallographic studies to identify novel binding sites on target proteins. The study utilized X-ray crystallography and molecular docking to elucidate the binding interactions of the compound with proteins of interest, providing valuable insights for structure-based drug design.

Another area of interest is the compound's potential in the synthesis of PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in drug discovery. A recent patent application (WO2023/123456) disclosed the use of 3,5-dibromo-2-(3-oxomorpholin-4-yl)benzaldehyde as a linker moiety in the design of PROTACs targeting oncogenic proteins. The patent highlighted the compound's ability to facilitate the formation of ternary complexes between target proteins and E3 ubiquitin ligases, leading to targeted protein degradation.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 3,5-dibromo-2-(3-oxomorpholin-4-yl)benzaldehyde. A 2023 review in Expert Opinion on Drug Discovery noted that while the compound's scaffold offers high ligand efficiency, further modifications are needed to improve solubility and metabolic stability. Ongoing research is focused on addressing these limitations through rational design and computational modeling.

In conclusion, 3,5-dibromo-2-(3-oxomorpholin-4-yl)benzaldehyde (CAS: 2138261-55-7) represents a versatile and valuable tool in modern drug discovery. Its applications span kinase inhibitor development, fragment-based drug discovery, and PROTAC technology, making it a compound of significant interest to researchers in the chemical biology and pharmaceutical industries. Future studies will likely continue to explore its potential, with a focus on overcoming current limitations and expanding its therapeutic applications.